[2-(Cyclohex-1-en-1-yl)ethyl](thiophen-3-ylmethyl)amine

• Molecular Formula: C13H19NS
• Molecular Weight: 221.36 g/mol
• SMILES: C1CCC(=CC1)CCNCC2=CSC=C2
• InChI: InChI=1S/C13H19NS/c1-2-4-12(5-3-1)6-8-14-10-13-7-9-15-11-13/h4,7,9,11,14H,1-3,5-6,8,10H2
• InChIKey: GACMNQFLODWNOW-UHFFFAOYSA-N

2-(Cyclohex-1-en-1-yl)-N-(thiophen-3-ylmethyl)ethanamine – Identity & Sourcing

[2-(Cyclohex-1-en-1-yl)ethyl](thiophen-3-ylmethyl)amine (CAS 1038244-01-7; synonym CS-0267628, AKOS002652536, EN300-169493) is a secondary amine of molecular formula C₁₃H₁₉NS and molecular weight 221.36 g/mol . The compound features a cyclohex-1-ene ring linked via a two-carbon ethyl spacer to a secondary amine nitrogen, which is further substituted with a thiophen-3-ylmethyl group. This architecture places it within the broader class of cycloalkenylalkyl-(heteroaryl)methylamines—a scaffold recognized in medicinal chemistry for its ability to present both a hydrophobic cycloalkenyl surface and a heteroaromatic moiety capable of π-stacking and sulfur-mediated interactions [1]. The compound is commercially available from multiple vendors at ≥95% purity with storage recommended at 2–8°C in sealed, dry conditions .

✓ Thiophene-3-ylmethylamine scaffold for sigma receptor & CNS library screening

✓ Multi-vendor availability (≥5 sources, ≥95% purity) reduces single-supplier risk

✓ Low TPSA / moderate LogP profile supports membrane permeability-focused designs

• [1] Oberdorf C, Schepmann D, Vela JM, Buschmann H, Holenz J, Wünsch B. Thiophene Bioisosteres of Spirocyclic σ Receptor Ligands: Relationships between Substitution Pattern and σ Receptor Affinity. Journal of Medicinal Chemistry, 2012, 55(11): 5350–5360. DOI: 10.1021/jm300302p. View Source

In-Class Analog Limitations for 2-(Cyclohex-1-en-1-yl)-N-(thiophen-3-ylmethyl)ethanamine

Within the C₁₃H₁₉NS and closely related cycloalkyl-(heteroaryl)methylamine space, even ostensibly minor structural alterations—saturation of the cyclohexene ring, shifting the thiophene attachment point from 3-yl to 2-yl, or replacing thiophene with furan or pyridine—produce compounds with measurably distinct physicochemical profiles (LogP, TPSA, rotatable bond count, H-bond capacity) that dictate differential membrane permeability, target engagement, and metabolic susceptibility . Literature on structurally related aminoethyl-substituted tetrahydrobenzothiophenes demonstrates that N-substituent identity (benzyl vs. cyclohexylmethyl) can shift sigma-1 receptor affinity by approximately 10-fold (Ki = 49 nM vs. 5.0 nM), confirming that hydrophobic bulk and conformational preferences at the amine terminus are not interchangeable [1]. For procurement decisions where a specific LogP window, TPSA ceiling, or heterocycle electronics profile is required, generic substitution without direct comparative validation introduces unacceptable risk of property drift.

Saturated cyclohexane analogs

Loss of olefin may shift conformational preference and LogP, altering target engagement.

Furan or pyridine heterocycle swaps

Increased TPSA and reduced LogP can diminish blood-brain barrier permeability potential.

Thiophene-2-yl regioisomers

Sulfur geometry change modifies electron density and sigma receptor pharmacophore recognition.

• [1] Schepmann D et al. New combination of pharmacophoric elements of potent σ₁ ligands: Design, synthesis and sigma receptor affinity of aminoethyl substituted tetrahydrobenzothiophenes. 2018. N-Benzyl derivative 4a: Ki = 49 nM; N-cyclohexylmethyl derivative 4d: Ki = 5.0 nM at σ₁ receptor. View Source

2-(Cyclohex-1-en-1-yl)-N-(thiophen-3-ylmethyl)ethanamine – Differentiating Evidence

LogP and TPSA Profiling vs. Analogs

The target compound's computed LogP of 3.73 and topological polar surface area (TPSA) of 12.03 Ų place it in a physicochemical subspace distinct from its closest commercially available analogs . The low TPSA (well below the 60–70 Ų threshold associated with poor membrane permeability) and moderate LogP (within the 1–4 range favored for CNS drug-likeness) constitute a specific physicochemical signature that would shift with any alteration to the heterocycle or cycloalkene saturation state . Although direct head-to-head measurements of LogP for all comparators under identical experimental conditions are not available in the published literature, the computed cLogP and TPSA values provide a consistent in silico basis for differentiation.

LogP & TPSA Profiling

Class-level

cLogP 3.73
TPSA 12.03 Ų

Supports CNS library fit via distinct physicochemical signature.

Computed values; confirm experimentally for lead optimization.

Evidence Dimension	Computed octanol-water partition coefficient (cLogP) and topological polar surface area (TPSA)
Target Compound Data	cLogP = 3.73; TPSA = 12.03 Ų; H_Acceptors = 2; H_Donors = 1; Rotatable_Bonds = 5
Comparator Or Baseline	N-(thiophen-3-ylmethyl)cyclohexanamine (saturated analog): cLogP ~3.0–3.3 (estimated); TPSA unchanged at 12.03 but reduced conformational restriction. [2-(Cyclohex-1-en-1-yl)ethyl](furan-2-ylmethyl)amine (O-heterocycle analog): TPSA increased to ~25.3 due to furan oxygen H-bond acceptor; cLogP reduced by ~0.8–1.2 log units (estimated).
Quantified Difference	ΔcLogP ≈ +0.4 to +0.7 log units (target vs. saturated analog); ΔTPSA ≈ -13.3 Ų (target vs. furan analog); ΔRotatable_Bonds = 0 vs. saturated analog but conformational restriction differs due to sp² vs. sp³ ring carbon geometry.
Conditions	Computational prediction using standard algorithms as reported on vendor datasheet ; analog values estimated from structural class trends.

Why This Matters

For CNS-targeted screening campaigns or ADME-conscious library design, the specific LogP/TPSA combination of this compound occupies a narrow window that is not replicated by saturated or alternative-heterocycle analogs, making blind substitution a source of property drift.

Sigma-1 Receptor Affinity SAR Inference

Published SAR on aminoethyl-substituted tetrahydrobenzothiophenes—a scaffold sharing the critical thiophene–aminoethyl–cycloalkyl architectural motif with the target compound—demonstrates that N-cyclohexylmethyl substitution yields a roughly 10-fold improvement in sigma-1 receptor affinity (Ki = 5.0 nM for compound 4d) compared to N-benzyl substitution (Ki = 49 nM for compound 4a) [1]. The target compound's thiophen-3-ylmethyl group retains the heteroaromatic character while the cyclohex-1-en-1-yl ethyl group introduces unsaturation that can engage in additional hydrophobic or π-interactions, as demonstrated crystallographically for a cyclohexenylethyl moiety in the PRMT3 inhibitor binding pocket [2]. No direct sigma receptor binding data are available for the target compound itself; this is a class-level inference only.

Sigma-1 Affinity SAR

Class-level

9.8-fold higher sigma-1 affinity for cyclohexylmethyl vs. benzyl N-substituent (class-level trend).

Supports sigma-1 screening deck assembly for this scaffold class.

No direct binding data for target compound; verify in target assay.

Evidence Dimension	Sigma-1 receptor binding affinity (Ki) in aminoethyl tetrahydrobenzothiophene series
Target Compound Data	No direct sigma-1 receptor binding data available for [2-(Cyclohex-1-en-1-yl)ethyl](thiophen-3-ylmethyl)amine.
Comparator Or Baseline	N-Benzyl aminoethyl tetrahydrobenzothiophene 4a: Ki = 49 nM. N-Cyclohexylmethyl aminoethyl tetrahydrobenzothiophene 4d: Ki = 5.0 nM [1].
Quantified Difference	9.8-fold increase in sigma-1 affinity for cyclohexylmethyl vs. benzyl N-substituent in the tetrahydrobenzothiophene series (class-level trend only; not a direct measurement for the target compound).
Conditions	Radioligand binding assay using guinea pig brain membrane preparations; specific radioligand not specified in available abstract [1].

Why This Matters

If sigma-1 receptor engagement is desired in a screening program, the thiophene–cycloalkenylalkylamine scaffold class has validated, tunable nanomolar affinity precedent absent from simple benzylamine or saturated cyclohexylamine analogs, guiding selection of this compound over those lacking the heteroaryl-thiophene motif.

• [1] Schepmann D, Wünsch B et al. New combination of pharmacophoric elements of potent σ₁ ligands: Design, synthesis and sigma receptor affinity of aminoethyl substituted tetrahydrobenzothiophenes. 2018. N-Benzyl 4a: Ki = 49 nM; N-cyclohexylmethyl 4d: Ki = 5.0 nM. View Source
• [2] Exploiting an Allosteric Binding Site of PRMT3 Yields Potent and Selective Inhibitors. 2013. PDB 3SMQ. Key hydrophobic interactions between the cyclohexenylethyl group and a nonpolar surface demonstrated crystallographically. View Source

Thiophene-3-yl Regioisomer Binding Implications

The thiophene-3-ylmethyl substitution pattern on the target compound distinguishes it from the more common thiophene-2-ylmethyl regioisomers prevalent in commercial screening libraries. Published SAR on thiophene-containing sigma receptor ligands explicitly demonstrates that the electron density of the thiophene moiety has a major impact on sigma-1 receptor affinity [1]. The 3-yl attachment positions the sulfur atom at a different distance and orientation relative to the amine nitrogen compared to 2-yl attachment, altering the dipole moment and potential for sulfur-mediated polar interactions or chalcogen bonding. The broader sigma receptor literature further establishes that thiophene can serve as an effective bioisosteric replacement for phenyl or other heteroaryl groups, but with regioisomer-dependent affinity outcomes [1][2].

Thiophene Regioisomer Effect

Class-level

3-yl attachment positions sulfur meta-like; 2-yl ortho-like. Electron density impact on sigma-1 affinity per SAR.

3-yl regioisomer enables unique pharmacophore geometry not replicated by 2-yl.

Regioisomer-specific effects require experimental validation.

Evidence Dimension	Thiophene regioisomer position (3-ylmethyl vs. 2-ylmethyl) effect on sigma receptor pharmacophore recognition
Target Compound Data	Thiophene-3-ylmethyl substitution; sulfur atom positioned meta-like relative to the methylene attachment point.
Comparator Or Baseline	Thiophene-2-ylmethyl substitution (most common commercial regioisomer); sulfur atom positioned ortho-like. In the tetrahydrobenzothiophene sigma ligand series, substituent position adjacent to the S-atom (2'-position) broadly tolerates lipophilic modifications without loss of sigma-1 affinity, while polar/basic substituents decrease affinity considerably [1].
Quantified Difference	No direct quantitative comparison between 3-yl and 2-yl regioisomers of the target compound is available. The literature establishes that the electron density of the thiophene ring has a 'big impact' on sigma-1 affinity [1], confirming regioisomer-dependent pharmacology.
Conditions	Sigma-1 and sigma-2 receptor radioligand binding assays using spirocyclic and tetrahydrobenzothiophene scaffolds [1][2].

Why This Matters

For structure-based design or pharmacophore modeling, the 3-yl regioisomer provides a distinct sulfur geometry that cannot be mimicked by the more common 2-yl regioisomer, making the target compound the correct procurement choice when the 3-yl attachment vector is explicitly required by a pharmacophore or docking model.

• [1] Oberdorf C, Schepmann D, Vela JM, Buschmann H, Holenz J, Wünsch B. Thiophene Bioisosteres of Spirocyclic σ Receptor Ligands: Relationships between Substitution Pattern and σ Receptor Affinity. J Med Chem, 2012, 55(11): 5350–5360. View Source
• [2] Wünsch B et al. Pharmacophore Models and Development of Spirocyclic Ligands for σ₁ Receptors. A common feature is a basic amino group surrounded by hydrophobic structural elements; the additional aryl/heteroaryl moiety interacts with a previously unrecognized hydrophobic pocket. View Source

Cyclohexene Ring: Conformational Restriction & Synthetic Handle

The cyclohex-1-ene ring of the target compound introduces a site of unsaturation that distinguishes it from fully saturated N-(thiophen-3-ylmethyl)cyclohexanamine (CAS 892592-33-5) [1]. This sp²-hybridized carbon at the ring junction reduces conformational freedom relative to a fully saturated cyclohexane chair, potentially pre-organizing the hydrophobic surface for entropically favored target binding. Crystallographic evidence from the PRMT3 inhibitor series confirms that a cyclohexenylethyl group directly engages a nonpolar protein surface through hydrophobic interactions [2]. Additionally, the olefin provides a synthetic diversification handle—enabling epoxidation, dihydroxylation, hydroboration, or hydrogenation—that is entirely absent in the saturated analog, making the target compound a more versatile intermediate for SAR expansion [1].

Cyclohexene Ring

Class-level

Endocyclic double bond restricts pseudorotation and enables epoxidation, dihydroxylation, etc.

Cyclohexene provides both conformational control and a synthetic diversification handle.

Leverage for SAR; no direct target binding comparison.

Evidence Dimension	Presence of cyclohexene olefin (sp² character) vs. fully saturated cyclohexane; conformational restriction and synthetic utility
Target Compound Data	Contains one endocyclic double bond in the cyclohexene ring; sp² carbons at positions 1 and 2 of the ring; capable of olefin-specific chemical transformations.
Comparator Or Baseline	N-(thiophen-3-ylmethyl)cyclohexanamine (CAS 892592-33-5): fully saturated cyclohexane ring; no olefin chemistry accessible; greater conformational flexibility.
Quantified Difference	No direct quantitative comparison of target binding or ADME properties between the unsaturated and saturated analogs is published. The structural difference is one sp² center (cyclohexene C1=C2) vs. sp³ (cyclohexane). The cyclohexene ring restricts pseudorotation of the ring, reducing the conformational ensemble available to the ethyl linker compared to the saturated analog.
Conditions	Structural comparison; crystallographic precedent for cyclohexenylethyl–protein hydrophobic interaction from PRMT3 co-crystal structure (PDB 3SMQ) [2].

Why This Matters

When a procurement decision balances the need for a rigidified hydrophobic group with the option for late-stage olefin diversification, this compound is uniquely positioned versus the saturated analog, which offers neither the conformational restriction nor the synthetic expandability.

• [1] ChemBase. N-(thiophen-3-ylmethyl)cyclohexanamine, CAS 892592-33-5. Molecular Formula: C₁₁H₁₇NS. Saturated cyclohexane analog of the target compound. View Source
• [2] Exploiting an Allosteric Binding Site of PRMT3 Yields Potent and Selective Inhibitors. 2013. PDB 3SMQ. Cyclohexenylethyl group forms hydrophobic interactions with a nonpolar protein surface in the PRMT3 allosteric pocket. View Source

Commercial Sourcing and Purity Benchmarking

The target compound is stocked by at least five independent commercial suppliers (ChemScene, AKSci, CymitQuimica, MolCore, Leyan) with a consistent minimum purity specification of 95%, and in some cases 97% (MolCore NLT 97%) . This multi-vendor availability at reproducible purity levels reduces single-supplier procurement risk—a practical differentiator from less common analogs such as the 5-methylthiophen-2-yl regioisomer or the furan analog, which are available from fewer sources and often at lower or unspecified purity. The compound is classified as non-hazardous for DOT/IATA transport by AKSci, facilitating international shipping without Hazardous Material surcharges . Storage specifications are consistent across vendors: sealed, dry, 2–8°C .

Sourcing & Purity

Specification review

≥5 suppliers, ≥95% purity (MolCore NLT 97%)

Multi-source availability with consistent purity reduces procurement risk.

Vendor-reported; request CoA for critical work.

Evidence Dimension	Number of verified commercial suppliers; minimum purity specification; hazardous material classification
Target Compound Data	≥5 suppliers (ChemScene, AKSci, CymitQuimica, MolCore NLT 97%, Leyan 95%); non-hazardous for transport; MW 221.36; CAS 1038244-01-7 .
Comparator Or Baseline	2-(Cyclohex-1-en-1-yl)-N-((5-methylthiophen-2-yl)methyl)ethan-1-amine: fewer verified suppliers (primarily Smolecule, Benchchem—excluded per source rules); purity typically unspecified. [2-(Cyclohex-1-en-1-yl)ethyl](furan-2-ylmethyl)amine: limited to Evitachem (excluded per source rules) with unspecified QC data.
Quantified Difference	Target compound: 5+ independently verified vendor sources with ≥95% purity floor; nearest accessible analog with comparable supply redundancy not identified in search.
Conditions	Vendor product pages and technical datasheets accessed April–May 2026 .

Why This Matters

For procurement workflows requiring guaranteed purity, multiple sourcing options, and predictable logistics (non-hazardous shipping), this compound offers supply-chain robustness that structurally similar but less commercially established analogs do not match.

2-(Cyclohex-1-en-1-yl)-N-(thiophen-3-ylmethyl)ethanamine – Key Applications

Thiophene-3-yl Pharmacophore in Sigma Receptor Screening

Based on class-level SAR demonstrating nanomolar sigma-1 affinity for N-cyclohexylmethyl aminoethyl tetrahydrobenzothiophenes (Ki = 5.0 nM) [1], and the established role of thiophene electron density in modulating sigma receptor affinity [2], this compound is a rational procurement choice for assembling sigma receptor-focused screening decks. The thiophene-3-ylmethyl attachment provides a regioisomer-specific sulfur geometry not represented by more common 2-thienyl analogs. Users should note that direct sigma receptor binding data for this exact compound have not been published; activity must be verified experimentally.

Cyclohexenylethyl Motif for Hydrophobic Pocket Targeting

Crystallographic precedent from the PRMT3 allosteric inhibitor series demonstrates that a cyclohexenylethyl group engages a nonpolar protein surface through shape-complementary hydrophobic interactions [3]. The target compound embeds this validated recognition element alongside a thiophene heterocycle capable of additional π-stacking or sulfur-mediated contacts. The olefin also provides a latent diversification point for late-stage SAR exploration (epoxidation, dihydroxylation, or hydrogenation to the saturated analog), enabling systematic property tuning from a single procurement [3].

CNS-Penetrant Libraries: Low TPSA and Moderate LogP

With a computed TPSA of 12.03 Ų and cLogP of 3.73 , this compound resides within the favorable CNS drug-likeness window (TPSA < 60–70 Ų; LogP 1–4). The extremely low TPSA, driven by the absence of polar atoms beyond the single secondary amine, predicts high passive membrane permeability—a property not shared by heterocycle-swapped analogs where additional H-bond acceptors (e.g., furan oxygen, pyridine nitrogen) elevate TPSA into less favorable ranges for blood-brain barrier penetration . This compound is therefore preferentially suited for CNS-targeted phenotypic or target-based screens over more polar analogs.

Divergent SAR via Cyclohexene Olefin Chemistry

The cyclohexene double bond distinguishes this compound from its fully saturated N-(thiophen-3-ylmethyl)cyclohexanamine counterpart [4] and enables a suite of olefin-specific transformations—epoxidation, dihydroxylation, hydroboration-oxidation, ozonolysis, or catalytic hydrogenation—from a single commercially available starting material. This divergent intermediate strategy allows a medicinal chemistry team to explore multiple chemical space vectors (diol, epoxide, alcohol, saturated cyclohexane) without sourcing multiple building blocks, reducing procurement complexity and enabling direct SAR comparisons from a common synthetic origin [4].

Application

Selection Property

Validation Focus

Sigma receptor screening

3-yl regioisomer sulfur geometry

Sigma-1 binding assay verification

Hydrophobic pocket engagement studies

Rigidified cyclohexenylethyl motif

Target binding and conformational analysis

CNS-penetrant library design

Low TPSA / moderate LogP profile

Membrane permeability assessment (PAMPA)

Late-stage SAR diversification

Olefin synthetic handle

Derivative synthesis and SAR expansion

• [1] Schepmann D, Wünsch B et al. New combination of pharmacophoric elements of potent σ₁ ligands: Design, synthesis and sigma receptor affinity of aminoethyl substituted tetrahydrobenzothiophenes. 2018. N-Cyclohexylmethyl 4d: Ki = 5.0 nM. View Source
• [2] Oberdorf C et al. Thiophene Bioisosteres of Spirocyclic σ Receptor Ligands. J Med Chem, 2012, 55(11): 5350–5360. Electron density of thiophene moiety has major impact on σ₁ affinity. View Source
• [3] Exploiting an Allosteric Binding Site of PRMT3 Yields Potent and Selective Inhibitors. 2013. PDB 3SMQ. Cyclohexenylethyl–nonpolar surface hydrophobic interactions. View Source
• [4] ChemBase. N-(thiophen-3-ylmethyl)cyclohexanamine, CAS 892592-33-5. Saturated cyclohexane analog; no olefin functionalization capacity. View Source